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Introduction
LY3020371 hydrochloride is a potent and selective antagonist of the metabotropic glutamate

receptors 2 and 3 (mGluR2 and mGluR3).[1][2][3] These receptors are G-protein coupled

receptors (GPCRs) that, upon activation, couple to the Gαi/o signaling pathway, leading to the

inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels.[4][5] As an antagonist, LY3020371 hydrochloride blocks the

action of mGluR2/3 agonists, thereby preventing the inhibition of adenylyl cyclase and resulting

in a measurable increase in cAMP levels in the presence of an adenylyl cyclase stimulator such

as forskolin.[1][2][3] This property makes LY3020371 hydrochloride a valuable tool for

studying the pharmacology of mGluR2/3 and for screening for novel ligands targeting these

receptors.

These application notes provide a detailed protocol for utilizing LY3020371 hydrochloride in a

cAMP formation assay, along with relevant quantitative data and pathway diagrams to facilitate

experimental design and data interpretation.

Quantitative Data
The following tables summarize the in vitro potency and selectivity of LY3020371
hydrochloride.
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Table 1: Binding Affinity of LY3020371 Hydrochloride for Human mGluR2 and mGluR3

Receptor Ki (nM) Reference

hmGluR2 5.26 [1][2]

hmGluR3 2.50 [1][2]

Table 2: Functional Antagonist Activity of LY3020371 Hydrochloride in cAMP Formation

Assays

Cell/Tissue
Preparation

Agonist IC50 (nM) Reference

Cells expressing

human mGluR2
DCG-IV 16.2 [1][2][3]

Cells expressing

human mGluR3
DCG-IV 6.21 [1][2]

Rat Cortical

Synaptosomes
Endogenous Agonist 29 [2]

Signaling Pathway
The mechanism of action of LY3020371 hydrochloride in a cAMP formation assay involves

the canonical Gαi signaling pathway. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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